Cas no 54123-62-5 (1-Hexen-3-ol, 2-methoxy-)

• Product Name: 1-Hexen-3-ol, 2-methoxy-
• CAS No: 54123-62-5
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 355491
• PubChem ID: 71364856
• Update Time: 2025-04-19

1-Hexen-3-ol, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Hexen-3-ol, 2-methoxy-
• 2-methoxyhex-1-en-3-ol
• 54123-62-5
• DTXSID10788302

• Inchi： 1S/C7H14O2/c1-4-5-7(8)6(2)9-3/h7-8H,2,4-5H2,1,3H3
• InChI Key： HCRCOXXIHBLZTN-UHFFFAOYSA-N
• SMILES： OC(C(=C)OC)CCC

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46